8-(ethylthio)-7-heptyl-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-ethylsulfanyl-7-heptyl-3-methylpurine-2,6-dione
• InChI: InChI=1S/C15H24N4O2S/c1-4-6-7-8-9-10-19-11-12(16-15(19)22-5-2)18(3)14(21)17-13(11)20/h4-10H2,1-3H3,(H,17,20,21)
• InChI Key: GQCBGZPQZIQKNI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCN1C2=C(N=C1SCC)N(C(=O)NC2=O)C
• Molecular Formula: C15H24N4O2S
• Molecular Weight: 324.4 g/mol

Description

8-(ethylthio)-7-heptyl-3-methyl-1H-purine-2,6(3H,7H)-dione, also known as EHTPD, is a purine derivative that has been widely studied for its potential applications in scientific research. This compound is known to exhibit a range of biochemical and physiological effects, making it a promising candidate for various laboratory experiments. In

Scientific Research Applications

General Overview

Application in Environmental and Biological Systems

Compounds with alkyl or ethyl groups attached to heterocyclic cores, similar to 8-(ethylthio)-7-heptyl-3-methyl-1H-purine-2,6(3H,7H)-dione, often exhibit biological activity or environmental relevance. For instance, parabens, which are esters of para-hydroxybenzoic acid with alkyl groups, have been studied for their occurrence, fate, and behavior in aquatic environments due to their use as preservatives and potential endocrine-disrupting effects (Haman, Dauchy, Rosin, & Munoz, 2015). Such studies highlight the importance of understanding the environmental impact and biodegradability of chemically similar compounds.

Thermoelectric Materials Research

The structure of 8-(ethylthio)-7-heptyl-3-methyl-1H-purine-2,6(3H,7H)-dione suggests potential for investigation in materials science, particularly in the development of organic thermoelectric materials. Research on poly(3,4-ethylenedioxythiophene) (PEDOT)-based materials, for example, has shown significant advancements in thermoelectric performance, with efforts to enhance electrical conductivity and thermopower through chemical treatments (Yue & Xu, 2012). The investigation into the electronic properties of heterocyclic compounds can contribute to this field by exploring new materials for energy conversion applications.

Genetic and Molecular Biology Applications

Compounds like 8-(ethylthio)-7-heptyl-3-methyl-1H-purine-2,6(3H,7H)-dione, which contain purine bases, are of interest in genetic and molecular biology research due to purines' role in DNA and RNA. The study of purine-utilizing enzymes, which are involved in the catabolism of nitrogen-containing bases, highlights the significance of purine derivatives in understanding biological actions and designing inhibitors for diseases like malaria and cancer (Chauhan & Kumar, 2015). Such research underscores the potential biomedical applications of purine derivatives in drug design and molecular biology.